Cas no 53146-09-1 ((but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride)

• Product Name: (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride
• CAS No: 53146-09-1
• CID: 4654701
• Update Time: 2025-05-19

(but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride

Comprehensive Overview of (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride (CAS No. 53146-09-1)

(but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride is a specialized organic compound with the CAS registry number 53146-09-1. This compound belongs to the class of alkynylamine derivatives, which are increasingly studied for their potential applications in pharmaceutical research, material science, and chemical synthesis. The hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in various industrial and laboratory processes.

The molecular structure of (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride features two alkyne functional groups, which are known for their reactivity in click chemistry and cross-coupling reactions. These properties have garnered attention in the development of novel bioconjugates and polymeric materials. Researchers are particularly interested in its role as a building block for drug discovery, where its unique scaffold can be modified to target specific biological pathways.

In recent years, the demand for alkynylamine-based compounds like 53146-09-1 has surged due to their versatility in medicinal chemistry. For instance, they are explored as precursors for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s potential in cancer research is also under investigation, as its derivatives may interfere with tumor cell proliferation.

From a synthetic perspective, (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride is often utilized in Huisgen cycloaddition reactions, a cornerstone of click chemistry. This method is widely adopted for its efficiency in creating 1,2,3-triazoles, which are pivotal in designing biocompatible materials and drug delivery systems. Its compatibility with green chemistry principles further elevates its relevance in sustainable research initiatives.

The compound’s physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its handling and application. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure. These details are essential for researchers sourcing CAS 53146-09-1 for high-precision experiments.

In the context of AI-driven drug discovery, (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride has emerged as a candidate for virtual screening libraries. Its modular structure allows for rapid structure-activity relationship (SAR) studies, a trend increasingly supported by machine learning algorithms. This intersection of chemistry and technology addresses the growing need for accelerated lead compound optimization.

Safety and handling guidelines for 53146-09-1 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity warrants cautious storage away from oxidizing agents and strong acids. These precautions align with broader industry standards for chemical safety.

As the scientific community continues to explore alkynylamine derivatives, (but-2-yn-1-yl)(prop-2-yn-1-yl)amine hydrochloride remains a compound of significant interest. Its dual functionality and adaptability position it as a key player in advancing precision medicine and smart materials. Future research may uncover further applications in bioimaging or catalysis, solidifying its role in modern chemistry.